Cas no 2278317-83-0 (trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol)

• Product Name: trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol
• CAS No: 2278317-83-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5970395
• PubChem ID: 102733403
• Update Time: 2025-05-19

trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol
• Cyclopentanol, 2-[[2-(2-hydroxyethoxy)ethyl]amino]-, (1R,2R)-
• starbld0005394
• (1R,2R)-2-((2-(2-Hydroxyethoxy)ethyl)amino)cyclopentan-1-ol
• trans-2-{[2-(2-hydroxyethoxy)ethyl]amino}cyclopentan-1-ol
• (1R,2R)-2-{[2-(2-hydroxyethoxy)ethyl]amino}cyclopentan-1-ol
• AKOS040823170
• F6545-4664
• 2278317-83-0

• Inchi： 1S/C9H19NO3/c11-5-7-13-6-4-10-8-2-1-3-9(8)12/h8-12H,1-7H2/t8-,9-/m1/s1
• InChI Key： BUVOAQZPEVEBGM-RKDXNWHRSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NCCOCCO

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 343.2±37.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol

Recent Advances in the Study of trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol (CAS: 2278317-83-0)

The compound trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol (CAS: 2278317-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentanol backbone and hydroxyethoxyethylamino side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological studies and potential clinical applications. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its development as a therapeutic agent.

Pharmacological investigations have revealed that trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo studies suggest that the compound may have applications in neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with neuronal receptors. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, showing reduced cytokine production and improved tissue repair.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors target aberrant signaling pathways in cancer cells, offering a potential new avenue for oncology therapeutics. The patent underscores the versatility of this compound in medicinal chemistry and its role in the development of next-generation drugs.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies to enhance efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclopentan-1-ol (CAS: 2278317-83-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic adaptability position it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in neurodegenerative diseases, inflammation, and oncology.